Cas no 109387-36-2 (2,4,4-Trimethylpentane-1,3-diol)

2,4,4-Trimethylpentane-1,3-diol structure

109387-36-2 structure

Product Name:2,4,4-Trimethylpentane-1,3-diol

CAS No:109387-36-2

MF:C₈H₁₈O₂

MW:146.227323055267

MDL:MFCD06252429

CID:3599457

PubChem ID:4465961

Update Time:2025-08-05

2,4,4-Trimethylpentane-1,3-diol Chemical and Physical Properties

Names and Identifiers

- 1,3-Pentanediol, 2,4,4-trimethyl-
- 2,4,4-Trimethylpentane-1,3-diol
- 2,4,4-trimethyl-1,3-pentanediol
- G72324
- AKOS006292829
- 109387-36-2
- EN300-345471
- LDKQSAYLQSMHQP-UHFFFAOYSA-N
- SCHEMBL729838
- JEA38736
- MDL： MFCD06252429
- Inchi： 1S/C8H18O2/c1-6(5-9)7(10)8(2,3)4/h6-7,9-10H,5H2,1-4H3
- InChI Key： LDKQSAYLQSMHQP-UHFFFAOYSA-N
- SMILES： OC(C(C)CO)C(C)(C)C

Computed Properties

Exact Mass: 146.130679813g/mol
Monoisotopic Mass: 146.130679813g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 93.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 40.5Å²

2,4,4-Trimethylpentane-1,3-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B586178-10mg	2,4,4-Trimethylpentane-1,3-diol	109387-36-2		10mg	$ 50.00	2022-06-07
TRC	B586178-50mg	2,4,4-Trimethylpentane-1,3-diol	109387-36-2		50mg	$ 160.00	2022-06-07
TRC	B586178-100mg	2,4,4-Trimethylpentane-1,3-diol	109387-36-2		100mg	$ 275.00	2022-06-07
Enamine	EN300-345471-0.05g	2,4,4-trimethylpentane-1,3-diol	109387-36-2	95%	0.05g	$174.0	2023-09-03
Enamine	EN300-345471-0.1g	2,4,4-trimethylpentane-1,3-diol	109387-36-2	95%	0.1g	$257.0	2023-09-03
Enamine	EN300-345471-0.25g	2,4,4-trimethylpentane-1,3-diol	109387-36-2	95%	0.25g	$367.0	2023-09-03
Enamine	EN300-345471-0.5g	2,4,4-trimethylpentane-1,3-diol	109387-36-2	95%	0.5g	$579.0	2023-09-03
Enamine	EN300-345471-1.0g	2,4,4-trimethylpentane-1,3-diol	109387-36-2	95%	1g	$0.0	2023-06-07
Enamine	EN300-345471-2.5g	2,4,4-trimethylpentane-1,3-diol	109387-36-2	95%	2.5g	$1454.0	2023-09-03
Enamine	EN300-345471-5.0g	2,4,4-trimethylpentane-1,3-diol	109387-36-2	95%	5.0g	$2152.0	2023-02-22

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